![molecular formula C10H12N2 B8717064 [(2-Phenylethyl)amino]acetonitrile CAS No. 3591-82-0](/img/structure/B8717064.png)
[(2-Phenylethyl)amino]acetonitrile
Cat. No. B8717064
M. Wt: 160.22 g/mol
InChI Key: XVUYNNMVJLUTMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08853240B2
Procedure details
Chloro-acetonitrile (1.5) eq was added to a solution of phenethylamine (1 eq) and K2CO3 (2 eq) in CH3CN. The mixture was stirred at 60° C. for 4 hrs. After completion of the reaction, the mixture was filtered and the filtrate was concentrated under reduced pressure. Purification by flash chromatography gave the expected compound.
Identifiers
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REACTION_CXSMILES
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Cl[CH2:2][C:3]#[N:4].[CH2:5]([NH2:13])[CH2:6][C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1.C([O-])([O-])=O.[K+].[K+]>CC#N>[CH2:5]([NH:13][CH2:2][C:3]#[N:4])[CH2:6][C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1 |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClCC#N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CC1=CC=CC=C1)N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CC#N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 60° C. for 4 hrs
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After completion of the reaction
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FILTRATION
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Type
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FILTRATION
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Details
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the mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by flash chromatography
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
